Cas no 796061-08-0 (3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester)

• Product Name: 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester
• CAS No: 796061-08-0
• MF: C₁₉H₂₄BNO₄S
• MW: 373.274164199829
• MDL: MFCD05663863
• CID: 93044
• PubChem ID: 24882770
• Update Time: 2025-11-02

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
• 3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
• 3-(Toluene-4-sulfonylamino)phenylboronic acid, pinacol ester
• 4-methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide
• 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester
• 3-(Toluene-4-sulfonylamino)phenylboronic acid pinacol ester
• RGAZOXRZFCGICF-UHFFFAOYSA
• 796061-08-0
• 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester, 97%
• RGAZOXRZFCGICF-UHFFFAOYSA-N
• F10343
• DTXSID40584516
• AKOS015960193
• WGB06108
• CS-W000968
• AB21970
• A864839
• 3-(P-TOLUENESULFONYLAMINO)BENZENEBORONICACIDPINACOLESTER
• SCHEMBL1619904
• AS-46740
• 3-(p-Toluenesulfonylamino)benzeneboronicacid pinacol ester
• 4-Methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzene-1-sulfonamide
• 4-Methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide (ACI)

• MDL： MFCD05663863
• Inchi： 1S/C19H24BNO4S/c1-14-9-11-17(12-10-14)26(22,23)21-16-8-6-7-15(13-16)20-24-18(2,3)19(4,5)25-20/h6-13,21H,1-5H3
• InChI Key： RGAZOXRZFCGICF-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(C)=CC=1)(NC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1)=O

Computed Properties

• Exact Mass: 373.15200
• Monoisotopic Mass: 373.1519096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 73

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 159-163°C
• Boiling Point: 509.0±60.0 °C at 760 mmHg
• Flash Point: 261.6±32.9 °C
• Refractive Index: 1.574
• PSA: 73.01000
• LogP: 4.24880
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H413
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester (CAS 796061-08-0): A Versatile Boronic Acid Derivative for Organic Synthesis and Drug Discovery

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester (CAS 796061-08-0) is an important boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which have gained significant attention due to their unique reactivity and stability. The pinacol ester group enhances the compound's stability, making it a preferred choice for various Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

The molecular structure of 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester features a boronic ester moiety protected by pinacol, which prevents unwanted side reactions while maintaining the compound's reactivity in key transformations. The p-toluenesulfonylamino group adds another layer of functionality, making this compound particularly useful in the synthesis of complex molecules. Recent trends in organic chemistry highlight the growing demand for boronic acid derivatives in drug discovery, especially in the development of protease inhibitors and kinase-targeted therapies, which aligns with current pharmaceutical research interests.

One of the most searched topics related to this compound is its application in bioconjugation chemistry. The boronic acid pinacol ester group can undergo selective reactions with diols and other functional groups, making it valuable for labeling biomolecules and designing targeted drug delivery systems. This property has sparked interest in the development of cancer therapeutics and diagnostic agents, areas that consistently rank high in scientific literature searches.

In material science, 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester serves as a building block for organic electronic materials. Researchers frequently investigate its potential in creating conjugated polymers and molecular sensors, addressing the growing need for advanced materials in renewable energy and environmental monitoring applications. The compound's ability to participate in polymerization reactions while maintaining its functional groups makes it particularly valuable in these applications.

The stability of 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester under various conditions is another frequently searched topic. Unlike free boronic acids, the pinacol-protected form demonstrates excellent stability towards moisture and oxygen, making it easier to handle and store. This characteristic significantly enhances its utility in industrial applications where consistent quality and shelf life are critical considerations.

Recent advancements in green chemistry have highlighted the role of boronic acid derivatives in sustainable synthesis. The compound's ability to participate in atom-economical reactions and catalytic processes aligns with the current focus on environmentally friendly chemical production. Many researchers are investigating its use in flow chemistry applications, another trending topic in modern organic synthesis.

Quality control of 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester is crucial for its successful application. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structure. These analytical methods are among the most searched terms by quality control professionals and researchers working with organoboron compounds.

The pharmaceutical industry shows particular interest in this compound due to its potential as a bioisostere for carboxylic acids and other functional groups. This application in medicinal chemistry has led to numerous patent filings and research publications, making it a hot topic in drug design circles. The compound's ability to improve drug-like properties while maintaining biological activity continues to drive innovation in this field.

Handling and storage recommendations for 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester are frequently sought after by laboratory personnel. Best practices include storage under inert atmosphere at low temperatures to maintain stability over extended periods. Proper handling procedures ensure optimal performance in sensitive reactions, particularly in asymmetric synthesis applications where reagent quality is paramount.

Future research directions for this compound include exploring its potential in click chemistry applications and developing novel catalytic systems that leverage its unique properties. The growing interest in multicomponent reactions and tandem processes in organic synthesis suggests expanding applications for this versatile building block. As synthetic methodologies continue to evolve, 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester is poised to play an increasingly important role in advanced chemical synthesis.